Cas no 2179038-49-2 (3,6-Difluoro-2-(methoxymethoxy)benzaldehyde)

• Product Name: 3,6-Difluoro-2-(methoxymethoxy)benzaldehyde
• CAS No: 2179038-49-2
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• MDL: MFCD31619424
• CID: 5074349
• Update Time: 2026-03-01

3,6-Difluoro-2-(methoxymethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoro-2-(methoxymethoxy)benzaldehyde

• MDL： MFCD31619424
• Inchi： 1S/C9H8F2O3/c1-13-5-14-9-6(4-12)7(10)2-3-8(9)11/h2-4H,5H2,1H3
• InChI Key： IRSPPXAGSGBASR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C=O)=C1OCOC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5

Additional information on 3,6-Difluoro-2-(methoxymethoxy)benzaldehyde

Recent Advances in the Application of 3,6-Difluoro-2-(methoxymethoxy)benzaldehyde (CAS: 2179038-49-2) in Chemical Biology and Pharmaceutical Research

3,6-Difluoro-2-(methoxymethoxy)benzaldehyde (CAS: 2179038-49-2) is a fluorinated aromatic aldehyde that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in the construction of heterocyclic scaffolds and bioactive compounds. Recent studies have explored its utility in medicinal chemistry, highlighting its role in the development of novel therapeutic agents targeting various diseases.

One of the key areas of interest is the use of 3,6-Difluoro-2-(methoxymethoxy)benzaldehyde as a building block for the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in the design of kinase inhibitors, where the compound's fluorine atoms and methoxymethoxy group were critical for enhancing binding affinity and metabolic stability. The study reported a series of derivatives that exhibited potent inhibitory activity against specific kinases involved in cancer progression, with IC50 values in the nanomolar range.

In addition to its role in kinase inhibitor development, 3,6-Difluoro-2-(methoxymethoxy)benzaldehyde has been investigated for its potential in antimicrobial drug discovery. A recent preprint on bioRxiv described its incorporation into novel benzaldehyde-derived compounds with broad-spectrum antibacterial activity. The researchers utilized the compound's reactive aldehyde group to form Schiff bases with various amines, leading to a library of derivatives that showed promising activity against multidrug-resistant bacterial strains. The study also highlighted the compound's favorable pharmacokinetic properties, such as good solubility and low cytotoxicity.

Another significant application of 3,6-Difluoro-2-(methoxymethoxy)benzaldehyde is in the field of chemical biology, where it has been used as a probe to study protein-ligand interactions. A 2024 study in ACS Chemical Biology employed this compound as a starting material for the synthesis of fluorescent probes targeting specific protein domains. The researchers successfully conjugated the aldehyde group to fluorophores, enabling real-time visualization of protein dynamics in live cells. This approach provided valuable insights into the mechanisms of protein function and has potential applications in high-throughput screening assays.

The synthetic versatility of 3,6-Difluoro-2-(methoxymethoxy)benzaldehyde has also been explored in the development of agrochemicals. A patent filed in early 2024 disclosed its use in the synthesis of novel herbicides with improved selectivity and environmental safety. The patent highlighted the compound's ability to serve as a key intermediate in the formation of herbicidal active ingredients, demonstrating its broad utility beyond pharmaceutical applications.

In conclusion, 3,6-Difluoro-2-(methoxymethoxy)benzaldehyde (CAS: 2179038-49-2) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to chemical probe development. Ongoing research continues to uncover new opportunities for this compound, reinforcing its importance in the field. Future studies may focus on expanding its utility in targeted drug delivery systems or as a scaffold for the development of next-generation therapeutics.